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Compound of Interest

Compound Name: SC-51316

Cat. No.: B1681514

For researchers, scientists, and drug development professionals, this document provides
detailed application notes and protocols for SC-514, a selective inhibitor of IKB kinase 3 (IKKp).
Based on the available information, it is highly probable that the query for "SC-51316" was a
typographical error and refers to SC-514, a well-characterized compound involved in the
inhibition of the NF-kB signaling pathway.

Introduction and Mechanism of Action

SC-514 is an orally active and ATP-competitive inhibitor of IKK[(3 (also known as IKK-2), a key
enzyme in the canonical nuclear factor-kappa B (NF-kB) signaling pathway.[1][2] By selectively
targeting IKK[3, SC-514 effectively blocks the phosphorylation and subsequent degradation of
the inhibitory protein IkBa.[2][3][4] This action prevents the nuclear translocation of the NF-kB
p65 subunit, thereby inhibiting the transcription of NF-kB target genes involved in inflammation,
immune responses, and cell survival.[1][2][3][4]

The NF-kB signaling pathway is a critical regulator of cellular processes. In its inactive state,
NF-kB is sequestered in the cytoplasm by IkB proteins. Upon stimulation by various signals,
such as pro-inflammatory cytokines, the IKK complex (composed of IKKa, IKK[3, and the
regulatory subunit NEMO) is activated.[5][6][7][8] IKK[ then phosphorylates IkBa, leading to its
ubiquitination and proteasomal degradation. This frees the NF-kB dimer (typically p50/p65) to
move into the nucleus and initiate gene transcription.[4]

Diagram: Canonical NF-kB Signaling Pathway and Inhibition by SC-514
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Caption: Canonical NF-kB signaling pathway and the inhibitory action of SC-514 on the IKK
complex.

Supplier and Ordering Information

SC-514 is available from various chemical suppliers that specialize in research-grade
biochemicals. Below is a summary of ordering information from representative vendors.
Researchers should verify catalog numbers and availability directly with the suppliers.

Supplier Product Name Catalog Number Purity
SC-514 IkB/IKK

Selleck Chemicals S S4907 99.9%
inhibitor

MedChemExpress SC-514 (GK 01140) HY-13802 99.97%

MySkinRecipes SC-514 77770 >98%
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Quantitative Data Summary

The following tables summarize the key quantitative data for SC-514 based on available
literature.

Table 1: In Vitro Inhibitory Activity of SC-514

Cell Line /
Target Assay Type ICso0 Reference
System
. Recombinant
IKKPB (IKK-2) Kinase Assay 3-12 uM [1]
Human
NF-«kB Rheumatoid
Dependent Gene Arthritis Synovial
o Reporter Assay ] 20 uM [1]
Transcription (IL- Fibroblasts
6) (RASFs)
NF-kB Rheumatoid
Dependent Gene Arthritis Synovial
o Reporter Assay ) 20 uM [1]
Transcription (IL- Fibroblasts
8) (RASFs)
NF-«kB Rheumatoid
Dependent Gene Arthritis Synovial
o Reporter Assay ) 8 uM [1]
Transcription Fibroblasts
(COX-2) (RASFs)

RANKL-induced
Osteoclastogene  Cell-based Assay RAW264.7 cells <5 uM [3]
sis

Table 2: In Vivo Efficacy of SC-514

Animal Model Treatment Dosage Effect Reference

) ~70% inhibition
LPS-induced

Rat ) 50 mg/kg (i.p.) of serum TNF-a [1]
Inflammation i
production
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Experimental Protocols

The following are representative protocols for common in vitro and in vivo experiments using
SC-514. These should be adapted based on specific experimental needs and cell lines.

In Vitro NF-kB Reporter Assay

This protocol is designed to measure the effect of SC-514 on NF-kB-dependent gene
expression in a cell-based reporter assay.

Diagram: In Vitro NF-kB Reporter Assay Workflow
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1. Culture cells (e.g., RAW264.7)
in 96-well plate

'

2. Transfect cells with
NF-kB luciferase reporter plasmid

G. Incubate for 24-48 houra

4. Pre-treat cells with SC-514
(various concentrations) for 1 hour

'

5. Stimulate with an NF-kB activator
(e.g., RANKL, LPS) for 6-24 hours

6. Lyse cells

7. Add luciferase substrate and
measure luminescence
[ 8. Analyze data and calculate ICso ]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [SC-514: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681514#sc-51316-supplier-and-ordering-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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